(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid

• IUPAC Name: (1R,2R)-2-methoxycarbonylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C6H8O4/c1-10-6(9)4-2-3(4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4-/m1/s1
• InChI Key: IRRAJLZEAOBJIV-QWWZWVQMSA-N
• Canonical SMILES: COC(=O)C1CC1C(=O)O
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H]1C(=O)O
• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• CAS RN: 52920-02-2

Description

“(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid” is a chemical compound with the molecular formula C6H8O4. It is a derivative of cyclopropanecarboxylic acid.

Synthesis Analysis

The synthesis of cyclopropane-containing amino acids, such as “(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid”, has been a topic of interest for researchers. The modern approaches to the synthesis of these amino acids include the formation of the cyclopropane ring in combination with the chemical transformations of functional groups present in the compound into amino acid fragments.

Molecular Structure Analysis

The molecular structure of “(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid” can be represented by the SMILES string OC(=O)[C@H]1C@@H=O)C1.

Physical And Chemical Properties Analysis

“(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid” has a molecular weight of 144.13.

Scientific Research Applications

Polymer Synthesis

(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid has been utilized in the synthesis of polymerizable cyclic monomers, contributing to advancements in polymer science. Moszner et al. (1999) demonstrated the synthesis of 1,3-bis[(1-alkoxycarbonyl-2-vinylcyclopropane-1-yl)carboxy]benzenes, which resulted in hard, transparent, crosslinked polymers upon radical polymerization. This work signifies the potential of such compounds in developing novel polymeric materials (Moszner, Zeuner, Völkel, Fischer, & Rheinberger, 1999).

Stereoselective Synthesis

In the context of organic synthesis, the compound has shown utility in stereoselective synthesis. Yun et al. (2003) explored its use in the iron-mediated preparation of vinylcyclopropanecarboxylates, highlighting its role in achieving desired stereochemical outcomes in synthetic pathways (Yun, Godula, Cao, & Donaldson, 2003).

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of (1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid have been synthesized for potential therapeutic applications. For instance, Cetina et al. (2004) reported the synthesis of novel purine and pyrimidine derivatives of 1-aminocyclopropane-1-carboxylic acid, indicating the relevance of this compound in the development of new pharmaceutical agents (Cetina, Džolić, Mrvoš-sermek, Hergold-Brundić, Nagl, & Mintas, 2004).

Environmental Studies

The compound's derivatives have been investigated in environmental studies as well. Silva et al. (2013) studied the environmental exposure to 1,2-cyclohexane dicarboxylic acid, diisononyl ester, a related compound, in U.S. adults. Such studies are crucial for understanding the impact of chemical compounds on human health and the environment (Silva, Jia, Samandar, Preau, & Calafat, 2013).

Future Directions

Cyclopropane-containing amino acids, such as “(1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid”, have attracted attention due to their high physiological activity as plant growth regulators, conformationally rigid analogs of natural amino acids, and peptidomimetics. They have potential applications in the design of new classes of antiviral agents.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of (1R,2R)-rel-2-(Methoxycarbonyl)cyclopropanecarboxylic acid . These factors could include pH, temperature, presence of other molecules, and the specific environment within the body where the compound is active.

Synthesis routes and methods

Procedure details

3-Oxabicyclo[3.1.0]hexane-2,4-dione (766 mg) was added to methanol (10 mL) at 0° C. After addition of triethylamine (0.953 mL), the mixture was stirred at room temperature for 1 hr. The solvent was evaporated. The residue was dissolved in ethyl acetate, washed with 1 N hydrochloric acid and brine, dried over magnesium sulfate and concentrated in vacuo to give the title compound (460 mg) as a colorless oil.